5-(3-Bromo-4-chlorophenyl)-1,3-oxazole
Overview
Description
The compound “5-(3-Bromo-4-chlorophenyl)-1,3-oxazole” is an organic compound that contains an oxazole ring, which is a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. The oxazole ring is substituted at the 5-position with a phenyl ring, which in turn is substituted at the 3-position with a bromine atom and at the 4-position with a chlorine atom .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the oxazole ring, which introduces some degree of aromatic character into the molecule. The bromine and chlorine atoms are halogens, and they are likely to be the most electronegative atoms in the molecule, pulling electron density towards themselves .Chemical Reactions Analysis
The presence of the bromine and chlorine atoms makes the phenyl ring susceptible to nucleophilic aromatic substitution reactions . The oxazole ring might also undergo reactions, although its aromatic character could make it relatively stable .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the oxazole ring and the halogen atoms. It’s likely to have a relatively high molecular weight due to the presence of bromine and chlorine .Scientific Research Applications
Organic Synthesis and Precursor Chemistry
4-Bromo-3-chlorophenol: serves as a valuable precursor in organic synthesis. Specifically, it can be used to prepare other compounds through chemical reactions. One notable example is the synthesis of 4-(benzyloxy)-1-bromo-2-chlorobenzene by reacting it with benzyl bromide . Researchers often utilize such precursors to create more complex molecules with specific properties.
Boronic Acid Derivatives
While not directly related to the compound itself, (3-Bromo-4-chlorophenyl)boronic acid (a derivative) is used in cross-coupling reactions, particularly in Suzuki-Miyaura coupling. This reaction enables the synthesis of complex organic molecules, including pharmaceutical intermediates .
Safety and Hazards
properties
IUPAC Name |
5-(3-bromo-4-chlorophenyl)-1,3-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrClNO/c10-7-3-6(1-2-8(7)11)9-4-12-5-13-9/h1-5H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOMOHOARNCRVDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CN=CO2)Br)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.50 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Bromo-4-chlorophenyl)-1,3-oxazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(S,S)-(-)-2,2'-Bis[(R)-(N,N-dimethylamino)(phenyl)methyl]-1,1'-di[bis(3,5-dimethyl-4-methoxyphenyl)phosphino]ferrocene, 97%](/img/structure/B6296084.png)
![(R,R)FC-1,1'-Bis(dicyclohexylphosphino)-2,2'-bis[(S,S)C-(N,N-dimethylamino)phenylmethyl]ferrocene; 97%](/img/structure/B6296092.png)
![5-[2-Chloro-6-(trifluoromethyl)phenyl]-1,3-oxazole](/img/structure/B6296131.png)
